(Z)-3-((3-chlorophenyl)amino)-2-(4-(3-methoxyphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(3-chloroanilino)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C19H14ClN3OS/c1-24-17-7-2-4-13(8-17)18-12-25-19(23-18)14(10-21)11-22-16-6-3-5-15(20)9-16/h2-9,11-12,22H,1H3/b14-11-
• InChI Key: BMJSEKKUFCKIIZ-KAMYIIQDSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CSC(=N2)C(=CNC3=CC(=CC=C3)Cl)C#N
• Isomeric SMILES: COC1=CC=CC(=C1)C2=CSC(=N2)/C(=C\NC3=CC(=CC=C3)Cl)/C#N
• Molecular Formula: C19H14ClN3OS
• Molecular Weight: 367.9 g/mol

Description

(Z)-3-((3-chlorophenyl)amino)-2-(4-(3-methoxyphenyl)thiazol-2-yl)acrylonitrile, also known as CCT251545, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It belongs to the class of acrylonitrile compounds and has a molecular weight of 406.91 g/mol.

Scientific Research Applications

Synthesis and Chemical Properties

One significant area of research involves the synthesis and characterization of acrylonitrile derivatives, including those similar to the compound . Frolov et al. (2005) detailed the reduction of (E)-3-aryl-2-(4-arylthiazol-2-yl)acrylonitriles with lithium aluminum hydride, yielding (Z)-1-amino-3-aryl-2-(thiazol-2-yl)prop-1-ene derivatives, demonstrating the compound's role in synthesizing amino-prop-1-ene derivatives through reduction processes (Frolov et al., 2005). This research underscores the compound's utility in organic synthesis, providing insights into its reactivity and potential applications in developing new chemical entities.

Material Science Applications

In the realm of material science, Ouyang et al. (2016) synthesized a novel diphenylacrylonitrile derivative exhibiting aggregation-enhanced emission (AIE) effects and piezochromic behaviors under hydrostatic pressure, changing fluorescence color upon application of pressure (Ouyang et al., 2016). This study illustrates the potential of acrylonitrile derivatives in developing advanced materials with unique optical properties, relevant for sensors, displays, and other optoelectronic applications.

Antimicrobial and Herbicidal Activity

Research by Sah et al. (2014) explored the synthesis of formazans from Mannich bases of a similar compound as antimicrobial agents, indicating the compound's structural analogs' potential in antimicrobial applications (Sah et al., 2014). Additionally, Wang et al. (2004) synthesized 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates showing herbicidal activities, demonstrating the utility of acrylonitrile derivatives in agricultural chemistry (Wang et al., 2004).